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Compound of Interest

Compound Name: Indinavir sulfate ethanolate

Cat. No.: B1250006

Solubility Profile of Indinavir Sulfate Ethanolate:
A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility profile of Indinavir
sulfate ethanolate, a critical active pharmaceutical ingredient (API) in antiretroviral therapy.
Understanding the solubility of this compound in various solvents is paramount for optimizing
crystallization processes, developing robust formulations, and ensuring bioavailability. This
document compiles quantitative solubility data, details experimental methodologies, and
explores the key factors influencing the dissolution of Indinavir sulfate ethanolate.

Quantitative Solubility Data

The solubility of Indinavir sulfate ethanolate has been evaluated in a range of organic
solvents and aqueous media. The following tables summarize the available quantitative data to
facilitate comparison and aid in solvent selection for various pharmaceutical development
processes.

Table 1: Solubility of Indinavir Sulfate in Various Solvents

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1250006?utm_src=pdf-interest
https://www.benchchem.com/product/b1250006?utm_src=pdf-body
https://www.benchchem.com/product/b1250006?utm_src=pdf-body
https://www.benchchem.com/product/b1250006?utm_src=pdf-body
https://www.benchchem.com/product/b1250006?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1250006?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Solvent Temperature (°C) Solubility (mg/mL) Reference
Water Room Temperature =215 [1]
Water Not Specified 100 [2]
Methanol Not Specified Very Soluble [3114]
Dimethylformamide N

Not Specified 14
(DMF)
Dimethyl sulfoxide N

Not Specified 20
(DMSO)
PBS (pH 7.2) Not Specified 10
Ethanol Not Specified Insoluble [2]

Note on Ethanol Solubility: There are conflicting reports regarding the solubility of Indinavir
sulfate in ethanol. While one source indicates insolubility[2], a detailed study by Hou et al.
(2009) provides quantitative, temperature-dependent solubility data, suggesting some degree
of solubility. This discrepancy may arise from differences in the specific form of Indinavir sulfate
used (e.g., ethanolate vs. other solvates) or the experimental conditions. For practical
applications, it is recommended to refer to the temperature-dependent data in Table 2 for
ethanol and other alcohols.

Table 2: Temperature-Dependent Solubility of Indinavir Sulfate in Alcohols

The following data is adapted from the study by Hou, G., et al. (2009)[5], which measured the
solubility of Indinavir sulfate in several alcohols at temperatures ranging from 278.35 K to
314.15K (5.2 °C t0 41.0 °C).
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1 : 2-Methyl-
Ethanol 1-Butanol 1-
Temperat Temperat Propanol Propanol
(mglg of (mglg of propanol
ure (K) ure (°C) (mglg of (mglg of
solvent) solvent) (mglg of
solvent) solvent)
solvent)
278.35 5.2 1.93 1.65 141 1.21 1.05
283.15 10.0 2.31 1.98 1.70 1.46 1.27
288.15 15.0 2.76 2.37 2.04 1.75 1.52
293.15 20.0 3.29 2.83 244 2.09 1.82
298.15 25.0 3.92 3.38 2.91 2.49 2.17
303.15 30.0 4.67 4.03 3.47 2.97 2.59
308.15 35.0 5.56 4.80 414 3.54 3.09
314.15 41.0 6.79 5.86 5.05 4.32 3.77

Experimental Protocols

The determination of solubility is a fundamental experimental procedure in pharmaceutical
sciences. The following section outlines a detailed methodology for the equilibrium solubility
determination of Indinavir sulfate, based on the widely used shake-flask method.

Equilibrium Solubility Determination via Shake-Flask
Method

This method measures the thermodynamic solubility of a compound, representing the
saturation point of a solution in equilibrium with the solid drug.

Materials and Equipment:
 Indinavir sulfate ethanolate (crystalline powder, purity >99%)

o Selected solvents (analytical grade)

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1250006?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1250006?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Volumetric flasks

 Scintillation vials or sealed flasks

o Orbital shaker or wrist-action shaker with temperature control

o Syringe filters (e.g., 0.45 um PTFE)

o High-Performance Liquid Chromatography (HPLC) system or a UV-Vis Spectrophotometer
e Analytical balance

e pH meter (for aqueous solutions)

Procedure:

» Preparation of Saturated Solutions:

o Add an excess amount of Indinavir sulfate ethanolate to a series of scintillation vials or
sealed flasks, each containing a known volume of the desired solvent. The excess solid is
crucial to ensure that equilibrium is reached with the undissolved solute.

o Seal the vials tightly to prevent solvent evaporation.
« Equilibration:
o Place the vials in a temperature-controlled orbital shaker.

o Agitate the samples at a constant speed (e.g., 150 rpm) for a predetermined period
(typically 24-72 hours) to ensure equilibrium is reached. The required time for equilibration
should be determined empirically by sampling at different time points until the
concentration of the solute in the solution remains constant.

o Sample Collection and Preparation:

o After the equilibration period, allow the vials to stand undisturbed for a sufficient time to
allow the excess solid to sediment.
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o Carefully withdraw an aliquot of the supernatant using a syringe.

o Immediately filter the aliquot through a syringe filter into a clean vial to remove any
undissolved solid particles.

e Analysis:

o Dilute the filtered solution with an appropriate solvent to a concentration within the linear
range of the analytical method.

o Determine the concentration of Indinavir sulfate in the diluted solution using a validated
analytical method, such as HPLC or UV-Vis spectrophotometry. The study by Hou et al.
(2009) utilized UV-Vis spectrophotometry at a wavelength of 259 nm[5].

o Calculation:

o Calculate the solubility of Indinavir sulfate in the solvent at the given temperature, taking
into account the dilution factor. The results can be expressed in various units, such as
mg/mL or g/100g of solvent.

Visualizations

The following diagrams illustrate the experimental workflow for solubility determination and the
logical relationships of factors that can influence the solubility of Indinavir sulfate ethanolate.
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Caption: Experimental workflow for determining the solubility of Indinavir sulfate.
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Caption: Factors influencing the solubility of Indinavir sulfate ethanolate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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